Cas no 146967-63-7 (1,8-Naphthyridin-2(1H)-one,1-ethyl-)

1,8-Naphthyridin-2(1H)-one,1-ethyl- structure
146967-63-7 structure
Product Name:1,8-Naphthyridin-2(1H)-one,1-ethyl-
CAS No:146967-63-7
MF:C10H10N2O
MW:174.199202060699
CID:100944
PubChem ID:45117453
Update Time:2025-04-18

1,8-Naphthyridin-2(1H)-one,1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridin-2(1H)-one,1-ethyl-
    • 1,8-Naphthyridin-2(1H)-one,1-ethyl-(9CI)
    • 1-Ethyl-1,8-naphthyridin-2(1H)-one
    • 146967-63-7
    • Inchi: 1S/C10H10N2O/c1-2-12-9(13)6-5-8-4-3-7-11-10(8)12/h3-7H,2H2,1H3
    • InChI Key: XXLKFJFWLZKBPS-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2=CC=CN=C2N1CC

Computed Properties

  • Exact Mass: 174.0794
  • Monoisotopic Mass: 174.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.2A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 33.2
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